Cas no 91129-78-1 (2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride)

• Product Name: 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride
• CAS No: 91129-78-1
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 4664820
• PubChem ID: 71757053
• Update Time: 2025-10-28

2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid hydrochloride
• 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-11-8-2-3-9(11)5-7(4-8)6-10(12)13;/h7-9H,2-6H2,1H3,(H,12,13);1H
• InChI Key： SNTWNMQWPOMTGU-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CC2CCC(C1)N2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride

Introduction to 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride (CAS No. 91129-78-1)

2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride, identified by the CAS number 91129-78-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules featuring a bicyclic structure integrated with an azabicyclo framework, which has garnered attention due to its unique pharmacological properties and potential applications in drug development.

The molecular structure of this compound consists of a seven-membered azabicyclo[3.2.1]octane core substituted with a methyl group at the 8-position and an acetic acid moiety at the 3-position, further salted with hydrochloride to enhance solubility and bioavailability. This structural configuration imparts distinct chemical and biological characteristics, making it a valuable scaffold for exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic scaffolds in drug design, particularly due to their ability to mimic natural product structures and exhibit enhanced binding affinity to biological targets. The 8-methyl-8-azabicyclo[3.2.1]octan-3-yl moiety in this compound is particularly noteworthy, as it has been shown to interact favorably with various enzymes and receptors, suggesting its utility in modulating biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride is its potential as a lead compound for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this scaffold, aiming to enhance its pharmacokinetic properties, such as solubility, metabolic stability, and target specificity. The hydrochloride salt form has been particularly advantageous in improving the compound's solubility in aqueous solutions, facilitating its use in preclinical and clinical studies.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against several targets of interest. For instance, modifications at the acetic acid moiety have been shown to influence the compound's binding affinity to proteases and kinases involved in cancer progression. Additionally, the azabicyclo framework has been implicated in modulating neurotransmitter receptors, making this compound a potential candidate for treating neurological conditions.

The hydrochloride form of 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid has also been investigated for its potential role in anti-inflammatory therapies. Preclinical data suggest that this compound can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB and MAPK. These findings are particularly exciting given the increasing recognition of inflammation as a key factor in various chronic diseases.

Furthermore, the structural features of this compound make it an attractive candidate for developing small-molecule inhibitors targeting complex biological systems. The bicyclic azabicyclo core provides rigidity to the molecule, which can be advantageous in achieving high selectivity for specific biological targets. This rigidity also allows for fine-tuning of interactions with biological macromolecules through structural modifications.

Recent research has also explored the use of computational methods to predict and optimize the pharmacological properties of 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride derivatives. Techniques such as molecular docking, virtual screening, and structure-based drug design have been employed to identify promising analogs with enhanced activity and reduced toxicity. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to evaluate large libraries of compounds in silico before proceeding to experimental validation.

The synthesis of 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride presents unique challenges due to its complex bicyclic structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity suitable for pharmaceutical applications. Key synthetic strategies include cycloaddition reactions, ring-closing metathesis, and transition-metal-catalyzed transformations, which have enabled researchers to construct the desired azabicyclo framework efficiently.

The hydrochloride salt form has been particularly valuable in facilitating downstream processing steps such as crystallization and formulation development. The salt form improves the compound's handling properties and enhances its stability during storage and transportation, making it more suitable for industrial-scale production.

In conclusion,2-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid;hydrochloride (CAS No. 91129-78-1) represents a promising lead compound with significant therapeutic potential across multiple disease areas including cancer, inflammation, and neurological disorders. Its unique structural features combined with recent advancements in synthetic chemistry and computational drug design make it an attractive candidate for further development into novel therapeutic agents.